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Compound of Interest

Compound Name: AL-470

Cat. No.: B15562856 Get Quote

Introduction

AL-470 is a novel fluorescent probe with a maximum excitation wavelength centered around

470 nm, making it an ideal tool for fluorescence microscopy applications utilizing common blue

light sources, such as a 470 nm LED or a 488 nm laser line. Its emission spectrum is in the

green-to-red region of the spectrum, providing excellent spectral separation from blue and far-

red fluorescent probes. AL-470 exhibits high photostability and quantum yield, enabling

sensitive and robust imaging of subcellular structures and dynamic cellular processes. These

characteristics make AL-470 a versatile reagent for researchers in cell biology, drug discovery,

and diagnostics.

Key Applications

Live and Fixed Cell Imaging: AL-470 is cell-permeable and can be used to stain specific

cellular compartments in both live and fixed cells with minimal toxicity.

Lipid Droplet Dynamics: The lipophilic nature of AL-470 allows for specific accumulation in

neutral lipid-rich environments, making it an excellent probe for visualizing and quantifying

lipid droplets. This is crucial for studying metabolic disorders, such as obesity and diabetes,

as well as cancer biology.[1]

High-Content Screening (HCS): The robust and bright fluorescence of AL-470 is well-suited

for automated imaging and analysis in high-content screening platforms, enabling the rapid

assessment of drug candidates on cellular models.
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Multicolor Imaging: The spectral properties of AL-470 allow for its use in multiplexing

experiments with other fluorescent probes, enabling the simultaneous visualization of

multiple cellular targets.

Quantitative Data
The photophysical properties of AL-470 are summarized in the table below. These properties

make it a highly sensitive and stable fluorescent probe for various imaging applications.

Property Value

Excitation Maximum (λex) ~470 nm

Emission Maximum (λem) ~550 nm

Molar Extinction Coefficient (ε) > 50,000 M⁻¹cm⁻¹

Quantum Yield (Φ) > 0.6

Recommended Laser Line 488 nm

Recommended Filter Set FITC/GFP

Solvent for Stock Solution Dimethyl sulfoxide (DMSO)

Storage Conditions -20°C, protected from light

Experimental Protocols
Protocol 1: Live-Cell Staining with AL-470
This protocol describes the general procedure for staining live cells with AL-470. Optimal

concentrations and incubation times may vary depending on the cell type and experimental

conditions and should be determined empirically.

Materials:

AL-470 stock solution (1 mM in DMSO)

Live cells cultured on glass-bottom dishes or coverslips
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Complete cell culture medium

Phosphate-buffered saline (PBS) or other suitable buffer

Fluorescence microscope with appropriate filter sets

Procedure:

Cell Preparation: Culture cells on a suitable imaging vessel to an optimal confluence

(typically 60-80%).

Staining Solution Preparation: Prepare a fresh staining solution by diluting the AL-470 stock

solution in pre-warmed complete cell culture medium to a final concentration of 1-5 µM.

Cell Staining: Remove the culture medium from the cells and add the AL-470 staining

solution.

Incubation: Incubate the cells for 15-30 minutes at 37°C in a CO₂ incubator, protected from

light.

Washing (Optional): For probes with low background fluorescence like AL-470, a wash step

may not be necessary. If required, gently wash the cells once or twice with pre-warmed PBS

or culture medium.[2]

Imaging: Image the stained cells using a fluorescence microscope equipped with a filter set

appropriate for excitation at ~470 nm and emission at ~550 nm (e.g., a standard FITC/GFP

filter set).

Protocol 2: Fixed-Cell Staining with AL-470
This protocol is for staining fixed cells, which is often required for immunofluorescence co-

staining or long-term sample storage.

Materials:

AL-470 stock solution (1 mM in DMSO)

Cells cultured on coverslips
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4% Paraformaldehyde (PFA) in PBS

PBS

Mounting medium

Fluorescence microscope

Procedure:

Cell Fixation: Wash cells briefly with PBS and then fix with 4% PFA in PBS for 10-15 minutes

at room temperature.

Washing: Wash the cells three times with PBS for 5 minutes each to remove the fixative.

Staining Solution Preparation: Prepare a staining solution by diluting the AL-470 stock

solution in PBS to a final concentration of 1-5 µM.

Staining: Add the AL-470 staining solution to the fixed cells and incubate for 20-30 minutes

at room temperature, protected from light.

Washing: Wash the cells three times with PBS for 5 minutes each.

Mounting: Mount the coverslips onto glass slides using an appropriate mounting medium.

Imaging: Image the stained cells using a fluorescence microscope with the appropriate filter

sets.
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Experimental Workflow for AL-470 Staining
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Caption: A generalized workflow for cell staining and imaging using the AL-470 fluorescent

probe.
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Simplified Lipid Droplet Metabolism Pathway
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Caption: Overview of lipid droplet formation and breakdown, a process visualized using AL-
470.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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